Chol-5-en-24-al-3beta-ol
Chol-5-en-24-al-3beta-ol
Chol-5-en-24-al-3β-ol is a steroid compound (Vitamin D3 derivative) extracted from patent US 4354972 A, Compound IX.
Brand Name:
Vulcanchem
CAS No.:
27460-33-9
VCID:
VC0006605
InChI:
InChI=1S/C24H38O2/c1-16(5-4-14-25)20-8-9-21-19-7-6-17-15-18(26)10-12-23(17,2)22(19)11-13-24(20,21)3/h6,14,16,18-22,26H,4-5,7-13,15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1
SMILES:
CC(CCC=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C24H38O2
Molecular Weight:
358.6 g/mol
Chol-5-en-24-al-3beta-ol
CAS No.: 27460-33-9
Cat. No.: VC0006605
Molecular Formula: C24H38O2
Molecular Weight: 358.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chol-5-en-24-al-3β-ol is a steroid compound (Vitamin D3 derivative) extracted from patent US 4354972 A, Compound IX. |
|---|---|
| CAS No. | 27460-33-9 |
| Molecular Formula | C24H38O2 |
| Molecular Weight | 358.6 g/mol |
| IUPAC Name | (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanal |
| Standard InChI | InChI=1S/C24H38O2/c1-16(5-4-14-25)20-8-9-21-19-7-6-17-15-18(26)10-12-23(17,2)22(19)11-13-24(20,21)3/h6,14,16,18-22,26H,4-5,7-13,15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1 |
| Standard InChI Key | GKTDPIQLKVFPBU-OLSVQSNTSA-N |
| Isomeric SMILES | C[C@H](CCC=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCC=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
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